Cas no 1807920-96-2 ((3R)-3-amino-3-phenylpropanenitrile, trifluoroacetic acid)

• Product Name: (3R)-3-amino-3-phenylpropanenitrile, trifluoroacetic acid
• CAS No: 1807920-96-2
• MF: C₁₁H₁₁F₃N₂O₂
• MW: 260.212453126907
• CID: 5152614
• PubChem ID: 75524990
• Update Time: 2025-05-19

(3R)-3-amino-3-phenylpropanenitrile, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-phenylpropanenitrile, trifluoroacetic acid

• Inchi： 1S/C9H10N2.C2HF3O2/c10-7-6-9(11)8-4-2-1-3-5-8;3-2(4,5)1(6)7/h1-5,9H,6,11H2;(H,6,7)/t9-;/m1./s1
• InChI Key： HVMJUYVCSUVRBM-SBSPUUFOSA-N
• SMILES： C(F)(F)(F)C(=O)O.[C@@H](C1C=CC=CC=1)(N)CC#N

Additional information on (3R)-3-amino-3-phenylpropanenitrile, trifluoroacetic acid

Research Brief on (3R)-3-amino-3-phenylpropanenitrile, trifluoroacetic acid (CAS: 1807920-96-2) in Chemical Biology and Pharmaceutical Applications

The compound (3R)-3-amino-3-phenylpropanenitrile, trifluoroacetic acid (CAS: 1807920-96-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral nitrile derivative, characterized by its trifluoroacetic acid salt form, serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies highlight its utility in asymmetric synthesis and as a precursor for pharmacologically active compounds targeting neurological and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of (3R)-3-amino-3-phenylpropanenitrile in the enantioselective synthesis of γ-aminobutyric acid (GABA) analogs. The trifluoroacetic acid salt form (1807920-96-2) was found to enhance solubility and stability during purification, addressing challenges in scalable production. Researchers employed nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) to confirm the compound’s stereochemical purity (>99% ee), a crucial factor for its application in central nervous system (CNS) drug candidates.

In parallel, industry reports from Q2 2024 indicate that this compound is being evaluated as a key building block for novel dipeptidyl peptidase-4 (DPP-4) inhibitors. Its structural motif—a phenyl group adjacent to a nitrile and amino functionality—enables selective interactions with the S1 pocket of DPP-4, as evidenced by X-ray crystallography data. The trifluoroacetic acid counterion further optimizes crystallization properties, facilitating co-crystallization studies with target enzymes.

Emerging applications extend to proteolysis-targeting chimeras (PROTACs), where (3R)-3-amino-3-phenylpropanenitrile derivatives serve as linkers between E3 ligase ligands and target protein binders. A preprint on bioRxiv (May 2024) details its use in BRD4-degrading PROTACs, showcasing improved pharmacokinetic profiles due to the compound’s metabolic resistance conferred by the nitrile group. Mass spectrometry analyses revealed reduced oxidative metabolism compared to analogous amine derivatives.

Ongoing clinical-stage research (NCT identifier pending) explores the compound’s potential in Parkinson’s disease therapeutics. Preclinical models demonstrate that its metabolites cross the blood-brain barrier and exhibit neuroprotective effects against α-synuclein aggregation. These findings position 1807920-96-2 as a versatile scaffold for neurodegenerative disease modification, with two investigational new drug (IND) applications anticipated in 2025.

Manufacturing advancements have also been reported, with flow chemistry protocols achieving 85% yield at kilogram scale (Organic Process Research & Development, 2024). The trifluoroacetic acid salt form proves advantageous in continuous processing, minimizing racemization during workup. Regulatory filings now list 1807920-96-2 in the FDA’s Inactive Ingredient Database for parenteral formulations, expanding its utility beyond synthetic intermediates.

In conclusion, (3R)-3-amino-3-phenylpropanenitrile, trifluoroacetic acid represents a multifaceted tool in modern drug discovery. Its dual role as a chiral synthon and bioactive pharmacophore underscores the convergence of synthetic chemistry and biological targeting. Future directions include exploration of its covalent binding potential through nitrile-electrophile interactions and development as a positron emission tomography (PET) tracer via fluorine-18 labeling of the trifluoroacetate moiety.